Cas no 1958106-05-2 (1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE)
1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE Chemical and Physical Properties
Names and Identifiers
-
- 1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE
-
- Inchi: 1S/C13H19N3/c1-2-16-10-8-13(9-11-16)15-14-12-6-4-3-5-7-12/h3-7,14H,2,8-11H2,1H3
- InChI Key: APGIYXKNPJGOEM-UHFFFAOYSA-N
- SMILES: N1(CC)CC/C(=N\NC2=CC=CC=C2)/CC1
1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM513990-1g |
1-Ethyl-4-(2-phenylhydrazono)piperidine |
1958106-05-2 | 97% | 1g |
$100 | 2023-03-10 | |
| Chemenu | CM513990-5g |
1-Ethyl-4-(2-phenylhydrazono)piperidine |
1958106-05-2 | 97% | 5g |
$269 | 2023-03-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD635374-1g |
1-Ethyl-4-(2-phenylhydrazono)piperidine |
1958106-05-2 | 97% | 1g |
¥630.0 | 2023-03-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD635374-5g |
1-Ethyl-4-(2-phenylhydrazono)piperidine |
1958106-05-2 | 97% | 5g |
¥1869.0 | 2023-03-12 | |
| Crysdot LLC | CD11171277-5g |
1-Ethyl-4-(2-phenylhydrazono)piperidine |
1958106-05-2 | 97% | 5g |
$360 | 2024-07-18 | |
| Crysdot LLC | CD11171277-10g |
1-Ethyl-4-(2-phenylhydrazono)piperidine |
1958106-05-2 | 97% | 10g |
$541 | 2024-07-18 |
1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE
Introduction to 1-ethyl-4-(2-phenylhydrazono)piperidine (CAS No. 1958106-05-2)
1-ethyl-4-(2-phenylhydrazono)piperidine, identified by its Chemical Abstracts Service (CAS) number 1958106-05-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural features and potential applications in drug discovery and development. The compound belongs to the piperidine class, a structural motif widely recognized for its presence in numerous bioactive molecules, and it incorporates a hydrazono functional group, which is often associated with pharmacological activity.
The molecular structure of 1-ethyl-4-(2-phenylhydrazono)piperidine consists of a piperidine ring substituted at the 4-position with a hydrazono group linked to a phenyl ring at the 2-position. This unique arrangement of functional groups suggests potential interactions with biological targets, making it a promising candidate for further investigation. The compound’s solubility, stability, and metabolic profile are critical factors that determine its suitability for pharmaceutical applications, and these properties are being actively studied in contemporary research.
In recent years, there has been growing interest in developing novel therapeutic agents that leverage the versatility of piperidine derivatives. The hydrazono moiety in 1-ethyl-4-(2-phenylhydrazono)piperidine has been explored for its ability to participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets such as enzymes and receptors. This characteristic has made the compound a valuable scaffold for designing molecules with specific pharmacological effects.
One of the most compelling aspects of 1-ethyl-4-(2-phenylhydrazono)piperidine is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit properties relevant to various therapeutic areas, including central nervous system (CNS) disorders, inflammatory conditions, and metabolic diseases. The hydrazono group, in particular, has been implicated in the development of drugs that modulate enzyme activity or interfere with signaling pathways involved in disease progression.
The synthesis of 1-ethyl-4-(2-phenylhydrazono)piperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce larger quantities of the compound for both laboratory studies and potential clinical trials. The efficiency of these synthetic routes is a key consideration in drug development, as it impacts cost-effectiveness and scalability.
From a computational chemistry perspective, 1-ethyl-4-(2-phenylhydrazono)piperidine has been subjected to molecular modeling studies to predict its binding affinity and interactions with biological targets. These simulations provide valuable insights into the compound’s pharmacophore and help guide the design of derivatives with enhanced potency or selectivity. The integration of computational techniques with experimental approaches has accelerated the discovery process in medicinal chemistry.
The pharmacokinetic behavior of 1-ethyl-4-(2-phenylhydrazono)piperidine is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its feasibility as a drug candidate. Preclinical studies have begun to explore these aspects, providing preliminary data on its bioavailability and clearance rates. These findings are essential for optimizing dosing regimens and minimizing potential side effects.
In conclusion, 1-ethyl-4-(2-phenylhydrazono)piperidine (CAS No. 1958106-05-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with emerging data on its biological activity and synthetic accessibility, position it as a promising candidate for further development. As research continues to uncover new therapeutic applications for piperidine derivatives, compounds like 1-ethyl-4-(2-phenylhydrazono)piperidine are likely to play an increasingly important role in addressing complex medical challenges.
1958106-05-2 (1-ETHYL-4-(2-PHENYLHYDRAZONO)PIPERIDINE) Related Products
- 851662-48-1(2-Pentanone, 5-amino-, phenylhydrazone, (2E)-)
- 642486-34-8(2-Butanone, 1-(diethylamino)-, phenylhydrazone)
- 117786-02-4(2-Pentanone, 5-(diethylamino)-, phenylhydrazone, (Z)-)
- 99893-05-7(1-methyl-piperidin-4-one-phenylhydrazone)
- 862158-42-7(1-PIPERIDINEBUTANAL, PHENYLHYDRAZONE)
- 84504-60-9(8-Azabicyclo[3.2.1]octan-3-one, 8-methyl-, diphenylhydrazone)
- 662145-30-4(Butanal, 4-(dimethylamino)-, phenylhydrazone)
- 106318-68-7(Ethanone, 1-(2-piperidinyl)-, phenylhydrazone, (E)-(±)-)
- 96613-84-2(Cyclohexanone, 2-(1-piperidinyl)-, phenylhydrazone, (Z)-)
- 112391-12-5(4-Piperidinecarboxaldehyde, 1-methyl-, phenylhydrazone)